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Compound of Interest

Compound Name:
2-Amino-5-Iodopyridine-3-

Carbaldehyde

Cat. No.: B1285547 Get Quote

Technical Guide: 2-Amino-5-Iodopyridine-3-
Carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 2-Amino-5-Iodopyridine-3-Carbaldehyde. This compound is a

valuable building block in medicinal chemistry and materials science due to its unique

arrangement of functional groups—an amine, an aldehyde, and an iodine atom on a pyridine

scaffold.

Core Chemical Properties
The fundamental molecular and physical properties of 2-Amino-5-Iodopyridine-3-
Carbaldehyde are summarized below. This data is essential for reaction planning, analytical

characterization, and computational modeling.
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Property Value Citations

Molecular Formula C₆H₅IN₂O [1][2][3][4]

Molecular Weight 248.02 g/mol [1][2][3][5]

CAS Number 578007-67-7 [2][5]

Appearance Solid [5]

Melting Point 164.8-166.6°C [2]

IUPAC Name
2-amino-5-iodopyridine-3-

carbaldehyde
[1]

Canonical SMILES C1=C(C=NC(=C1C=O)N)I [1]

InChI Key
DSXSLRYMXWHNPF-

UHFFFAOYSA-N
[1][5]

Synthesis and Experimental Protocols
The synthesis of 2-Amino-5-Iodopyridine-3-Carbaldehyde involves the introduction of both

an iodine atom and a carbaldehyde group onto a 2-aminopyridine core. While a specific,

detailed protocol for the direct synthesis of the title compound is not readily available in public

literature, a common strategy involves the initial iodination of 2-aminopyridine to form the key

intermediate, 2-amino-5-iodopyridine, followed by formylation.

Experimental Protocol: Synthesis of 2-Amino-5-
iodopyridine (Precursor)
This protocol is based on the iodination of 2-aminopyridine using iodine and an oxidizing agent,

a common and efficient method.[3]

Materials:

2-aminopyridine

Iodine
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Hydrogen Peroxide

Water

Ice

Procedure:

In a suitable reaction vessel (e.g., a four-necked flask equipped with a condenser,

thermometer, and stirrer), dissolve 2-aminopyridine in water.[3]

Heat the solution to approximately 70°C with stirring.[3]

Add iodine in portions to the reaction mixture. After the addition is complete, maintain the

temperature between 80-90°C for 2 hours.[3]

Following the incubation period, carefully add hydrogen peroxide dropwise to the mixture.

Continue to maintain the temperature for an additional 2-3 hours.[3]

After the reaction is complete, heat the mixture to reflux for 20-30 minutes.[3]

Cool the reaction mixture and filter the resulting precipitate.[3]

Wash the collected solid with ice water and dry to yield 2-amino-5-iodopyridine.[3]

The subsequent formylation at the 3-position can be achieved through various methods, such

as the Vilsmeier-Haack reaction, which is a standard procedure for introducing aldehyde

groups onto electron-rich aromatic rings.

Reactivity and Potential Applications
The chemical behavior of 2-Amino-5-Iodopyridine-3-Carbaldehyde is dictated by its three

key functional groups:

Amino Group: Acts as a nucleophile and can participate in N-alkylation, N-acylation, and

coupling reactions (e.g., Buchwald-Hartwig amination).
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Aldehyde Group: The carbonyl group is electrophilic and can undergo nucleophilic addition

with organometallic reagents, form imines with primary amines, and be oxidized to a

carboxylic acid or reduced to an alcohol.

Iodo Group: The iodine atom is a good leaving group in transition-metal-catalyzed cross-

coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the introduction of a wide

variety of substituents at the 5-position.

This trifunctional nature makes it a highly versatile intermediate for the synthesis of complex

heterocyclic compounds. Its structure is of significant interest in:

Medicinal Chemistry: As a scaffold for the development of novel therapeutic agents. The

aminopyridine core is a known pharmacophore, and the functional handles allow for

extensive structure-activity relationship (SAR) studies.[5]

Materials Science: The iodinated aromatic structure suggests potential for use in the

development of functional organic materials with specific electronic or optical properties.

Logical Workflow for Synthesis and Derivatization
The following diagram illustrates a logical workflow for the synthesis of 2-Amino-5-
Iodopyridine-3-Carbaldehyde and its subsequent use in creating diverse molecular

architectures through functional group manipulation.
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Potential Derivatization Reactions

2-Aminopyridine
(Starting Material)

Iodination
(e.g., I₂, H₂O₂)

2-Amino-5-iodopyridine
(Key Intermediate)

Formylation
(e.g., Vilsmeier-Haack)

2-Amino-5-Iodopyridine-3-Carbaldehyde
(Target Compound)

Aldehyde Chemistry
(e.g., Reductive Amination, Wittig)

Amine Chemistry
(e.g., Acylation, Sulfonylation)

Cross-Coupling
(e.g., Suzuki, Sonogashira)

Diverse Functionalized
Pyridine Derivatives
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Caption: Synthetic workflow from 2-aminopyridine to the target compound and its potential

derivatizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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